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Compound Name:
3-Chloro-4-methylphenyl

isocyanate

CAS No.: 28479-22-3

Cat. No.: B1294377

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-4-methylphenyl isocyanate is a highly reactive organic compound that serves as a

crucial building block in the synthesis of a diverse array of molecules, ranging from

agrochemicals to potentially bioactive compounds for drug discovery. Its utility stems from the

electrophilic nature of the isocyanate group, which readily reacts with nucleophiles such as

amines, alcohols, and water. This reactivity allows for the facile introduction of the 3-chloro-4-

methylphenyl moiety into various molecular scaffolds, leading to the creation of substituted

ureas, carbamates, and other derivatives with significant applications in crop protection and

medicinal chemistry. This technical guide provides a comprehensive overview of the properties,

synthesis, and applications of 3-Chloro-4-methylphenyl isocyanate, with a focus on its role in

the preparation of the herbicide Chlorotoluron and other biologically relevant molecules.
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3-Chloro-4-methylphenyl isocyanate is a colorless to light brown solid or liquid with a

pungent odor.[1] It is essential to handle this compound with appropriate safety precautions

due to its toxicity and reactivity.[1] Key physical and chemical properties are summarized in

Table 1.

Table 1: Physicochemical Properties of 3-Chloro-4-methylphenyl Isocyanate

Property Value Reference(s)

CAS Number 28479-22-3 [2]

Molecular Formula C₈H₆ClNO [2]

Molecular Weight 167.59 g/mol [2]

Appearance
Colorless to light brown solid

or liquid
[1]

Boiling Point 107 °C at 3 mmHg [2]

Density 1.224 g/mL at 25 °C [2]

Refractive Index n20/D 1.557 [2]

Flash Point 109 °C [3]

Solubility Decomposes in water [3]

Reactivity and Applications in Organic Synthesis
The isocyanate functional group (-N=C=O) in 3-Chloro-4-methylphenyl isocyanate is highly

susceptible to nucleophilic attack. This reactivity is the cornerstone of its utility as a synthetic

building block.

Synthesis of Substituted Ureas
The most prominent application of 3-Chloro-4-methylphenyl isocyanate is in the synthesis of

substituted ureas. The reaction with primary or secondary amines is typically rapid and

exothermic, yielding N,N'-disubstituted ureas.

General Reaction Scheme:
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Reactants

Product3-Chloro-4-methylphenyl
Isocyanate

N-(3-Chloro-4-methylphenyl)-N'-(R',R'')-urea

Nucleophilic
Addition

Primary or Secondary
Amine (R'R''NH)
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Start

Dissolve 3-Chloro-4-methylphenyl
isocyanate in an inert solvent

(e.g., toluene)

Add dimethylamine solution
(aqueous or in a solvent)

dropwise at controlled temperature

Stir the reaction mixture
at room temperature

Precipitate the product,
often by adding water

Filter the solid product

Wash the product with water
and/or a suitable solvent

Dry the purified product

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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